Cas no 11061-68-0 (Insulin (human))

• Product Name: Insulin (human)
• CAS No: 11061-68-0
• MF: C₂₅₇H₃₈₃N₆₅O₇₇S₆
• MW: 5807.5702726841
• MDL: MFCD00131380
• CID: 150280
• PubChem ID: 126843196
• Update Time: 2025-04-19

Insulin (human) Chemical and Physical Properties

Names and Identifiers

• Insulin (human)
• Recombinant Human Insulin
• Human Insulin, Solution
• Insulin
• Insulin (human) recombinant
• Insulin, huMan
• Insulin, recoMbinant huMan, Min. 27.5 IU
• Insulin, Zinc, Human, Recomb.
• rh-Insulin
• ORMD 0801
• Oral-lyn
• Penfil R
• Ultraphane
• Umulin
• Velosulin HM
• D03230
• novolin
• Humulin
• humuline
• velosulin
• Recombinant insulin Human
• 11061-68-0

• MDL： MFCD00131380
• Inchi： 1S/C257H383N65O77S6/c1-29-131(23)205(313-193(339)104-259)252(393)317-204(130(21)22)248(389)288-159(75-82-200(349)350)217(358)282-156(71-78-189(263)335)221(362)308-183-116-403-404-117-184-243(384)305-178(111-324)240(381)294-162(88-123(7)8)225(366)295-168(95-140-53-61-146(329)62-54-140)228(369)283-154(69-76-187(261)333)218(359)290-161(87-122(5)6)223(364)285-158(74-81-199(347)348)220(361)302-174(101-190(264)336)235(376)298-170(97-142-57-65-148(331)66-58-142)231(372)309-182(242(383)304-176(255(396)397)103-192(266)338)115-402-401-114-181(214(355)273-107-194(340)278-153(72-79-197(343)344)216(357)281-151(51-42-84-271-257(267)268)212(353)272-108-195(341)279-166(93-138-46-36-32-37-47-138)227(368)297-167(94-139-48-38-33-39-49-139)230(371)299-171(98-143-59-67-149(332)68-60-143)238(379)320-208(135(27)327)254(395)322-85-43-52-186(322)246(387)286-152(50-40-41-83-258)222(363)321-209(136(28)328)256(398)399)311-250(391)203(129(19)20)316-236(377)164(90-125(11)12)292-229(370)169(96-141-55-63-147(330)64-56-141)296-224(365)160(86-121(3)4)289-210(351)133(25)277-215(356)157(73-80-198(345)346)287-247(388)202(128(17)18)315-237(378)165(91-126(13)14)293-233(374)173(100-145-106-270-120-276-145)301-239(380)177(110-323)280-196(342)109-274-213(354)180(113-400-405-118-185(310-244(183)385)245(386)319-207(134(26)326)253(394)306-179(112-325)241(382)318-206(132(24)30-2)251(392)312-184)307-226(367)163(89-124(9)10)291-232(373)172(99-144-105-269-119-275-144)300-219(360)155(70-77-188(262)334)284-234(375)175(102-191(265)337)303-249(390)201(127(15)16)314-211(352)150(260)92-137-44-34-31-35-45-137/h31-39,44-49,53-68,105-106,119-136,150-186,201-209,323-332H,29-30,40-43,50-52,69-104,107-118,258-260H2,1-28H3,(H2,261,333)(H2,262,334)(H2,263,335)(H2,264,336)(H2,265,337)(H2,266,338)(H,269,275)(H,270,276)(H,272,353)(H,273,355)(H,274,354)(H,277,356)(H,278,340)(H,279,341)(H,280,342)(H,281,357)(H,282,358)(H,283,369)(H,284,375)(H,285,364)(H,286,387)(H,287,388)(H,288,389)(H,289,351)(H,290,359)(H,291,373)(H,292,370)(H,293,374)(H,294,381)(H,295,366)(H,296,365)(H,297,368)(H,298,376)(H,299,371)(H,300,360)(H,301,380)(H,302,361)(H,303,390)(H,304,383)(H,305,384)(H,306,394)(H,307,367)(H,308,362)(H,309,372)(H,310,385)(H,311,391)(H,312,392)(H,313,339)(H,314,352)(H,315,378)(H,316,377)(H,317,393)(H,318,382)(H,319,386)(H,320,379)(H,321,363)(H,343,344)(H,345,346)(H,347,348)(H,349,350)(H,396,397)(H,398,399)(H4,267,268,271)
• InChI Key： PBGKTOXHQIOBKM-UHFFFAOYSA-N
• SMILES： S1CC(C(NCC(NC(CCC(=O)O)C(NC(CCCNC(=N)N)C(NCC(NC(CC2C=CC=CC=2)C(NC(CC2C=CC=CC=2)C(NC(CC2C=CC(=CC=2)O)C(NC(C(C)O)C(N2CCCC2C(NC(C(NC(C(=O)O)C(C)O)=O)CCCCN)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC(C(C(C)C)NC(C(CC(C)C)NC(C(CC2C=CC(=CC=2)O)NC(C(CC(C)C)NC(C(C)NC(C(CCC(=O)O)NC(C(C(C)C)NC(C(CC(C)C)NC(C(CC2=CNC=N2)NC(C(CO)NC(CNC(C(CSSCC2C(NC(C(C)O)C(NC(CO)C(NC(C(NC(CSSCC(C(N2)=O)NC(C(CCC(N)=O)NC(C(CCC(=O)O)NC(C(C(C)C)NC(C(C(C)CC)NC(CN)=O)=O)=O)=O)=O)C(NC(CO)C(NC(C(NC(C(NC(CCC(N)=O)C(NC(C(NC(C(NC(CC(N)=O)C(NC(CC2C=CC(=CC=2)O)C(NC(C(NC(C(=O)O)CC(N)=O)=O)CS1)=O)=O)=O)CCC(=O)O)=O)CC(C)C)=O)=O)CC1C=CC(=CC=1)O)=O)CC(C)C)=O)=O)=O)C(C)CC)=O)=O)=O)NC(C(CC(C)C)NC(C(CC1=CNC=N1)NC(C(CCC(N)=O)NC(C(CC(N)=O)NC(C(C(C)C)NC(C(CC1C=CC=CC=1)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 5805.6443599g/mol
• Monoisotopic Mass: 5803.6376502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 78
• Hydrogen Bond Acceptor Count: 89
• Heavy Atom Count: 405
• Rotatable Bond Count: 179
• Complexity: 14600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 52
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -13.1
• Topological Polar Surface Area: 2450Ų

Experimental Properties

• Color/Form: liquid
• Melting Point: No data available
• Boiling Point: 371.3±34.0 °C at 760 mmHg
• Flash Point: 178.4±25.7 °C
• Solubility: acidified water, pH 2.0: 2 mg/mL
• Water Partition Coefficient: Soluble up to 10mg/ml in pH <3 or in the presence of surfactants. Adjusting pH with a volatile acid (such as formic acid) prior to dry down will allow the product to be re-dissolved in water.
• Solubility: Soluble in acidic solution
• Color/Form: 100 μg/mL in PBS, pH 7.2

Insulin (human) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-10
• RTECS：NM8900250
• Safety Term：22-24/25
• Storage Condition：2-8°C